Cas no 1358982-36-1 (N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1358982-36-1
• MF: C₂₀H₁₈FN₃OS
• MW: 367.439826488495
• CID: 5399073
• Update Time: 2025-06-07

N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-fluoroanilino)quinolin-3-yl]-thiomorpholin-4-ylmethanone
• N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H18FN3OS/c21-14-4-3-5-15(12-14)23-19-16-6-1-2-7-18(16)22-13-17(19)20(25)24-8-10-26-11-9-24/h1-7,12-13H,8-11H2,(H,22,23)
• InChI Key： DUZLYQSUKMXFAJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(F)=C2)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Additional information on N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Professional Introduction to N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358982-36-1)

N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine, identified by its CAS number 1358982-36-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a fluorophenyl moiety introduces a fluorine atom into the aromatic ring, which is known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the thiomorpholine-4-carbonyl group provides a rigid scaffold that can interact with biological targets in a highly specific manner.

This compound has been extensively studied in recent years due to its potential as an intermediate in the synthesis of novel pharmaceutical agents. The quinolin-4-amine core is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Researchers have been exploring its applications in the development of small-molecule inhibitors for enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

In the context of current research, N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has been investigated for its potential role in targeting kinases, which are critical enzymes in many signaling pathways associated with disease progression. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its utility as a lead compound for further drug development. The fluorine atom in the phenyl ring is particularly important, as it can improve the compound's interaction with the active site of the target enzyme.

The synthesis of N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiomorpholine-4-carbonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

Evaluation of the pharmacological properties of N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has revealed interesting findings regarding its binding affinity and selectivity. Computational studies using molecular modeling techniques have helped researchers understand how this compound interacts with biological targets at the atomic level. These insights are crucial for optimizing its structure to enhance efficacy and minimize side effects.

The potential therapeutic applications of N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine extend beyond kinase inhibition. Its unique structural features make it a versatile scaffold for designing molecules that can modulate other biological processes, such as neurotransmitter receptor activity and DNA interaction. This broadens its scope for therapeutic intervention in diverse medical conditions.

In conclusion, N-(3-fluorophenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358982-36-1)